Cas no 40433-82-7 (Pinusolidic acid)

Pinusolidic acid structure
Pinusolidic acid structure
Product Name:Pinusolidic acid
CAS No:40433-82-7
MF:C20H28O4
MW:332.433926582336
CID:332259
PubChem ID:25880646
Update Time:2025-04-19

Pinusolidic acid Chemical and Physical Properties

Names and Identifiers

    • Pinusolidic acid
    • HY-N3054
    • 40433-82-7
    • CHEMBL465159
    • AKOS032948529
    • CS-0023101
    • (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
    • FS-9865
    • (1S,4aR,5S,8aR)-5-[2-(2,5-Dihydro-2-oxo-3-furanyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphthalenecarboxylic acid; Pinosolide acid
    • CHEBI:149956
    • (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-(2-(5-oxo-2H-furan-4-yl)ethyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
    • Pinusolidate
    • [ "" ]
    • Inchi: 1S/C20H28O4/c1-13-5-8-16-19(2,10-4-11-20(16,3)18(22)23)15(13)7-6-14-9-12-24-17(14)21/h9,15-16H,1,4-8,10-12H2,2-3H3,(H,22,23)/t15-,16+,19+,20-/m0/s1
    • InChI Key: FHQSDRHZGCMBKG-FIYPYCPBSA-N
    • SMILES: OC([C@@]1(C)CCC[C@]2(C)[C@@H](CCC3C(=O)OCC=3)C(=C)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 332.19900
  • Monoisotopic Mass: 332.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 507.3±43.0 °C at 760 mmHg
  • Flash Point: 177.3±21.7 °C
  • PSA: 63.60000
  • LogP: 4.11330
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

Pinusolidic acid Security Information

Pinusolidic acid Pricemore >>

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